Cas no 40819-28-1 (Benzoyl bromide, 2-(bromomethyl)-)

• Product Name: Benzoyl bromide, 2-(bromomethyl)-
• CAS No: 40819-28-1
• MF: C₈H₆Br₂O
• MW: 277.940640926361
• CID: 327982
• PubChem ID: 3866467
• Update Time: 2025-04-19

Benzoyl bromide, 2-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoyl bromide, 2-(bromomethyl)-
• 2-(Bromomethyl)benzoyl bromide
• O-BROMOMETHYLBENZOYL BROMIDE
• 2-Brommethyl-benzoylbromid
• 2-bromomethyl-benzoyl bromide
• Brommethyl-benzoylbromid
• AKOS015835998
• SCHEMBL2222912
• DTXSID40397603
• FT-0639673
• 40819-28-1
• Hydrazinemonohydrobromide

• MDL： MFCD00045025
• Inchi： 1S/C8H6Br2O/c9-5-6-3-1-2-4-7(6)8(10)11/h1-4H,5H2
• InChI Key： BKBQJEGATMJTIY-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=CC=1C(=O)Br

Computed Properties

• Exact Mass: 275.87900
• Monoisotopic Mass: 275.879
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.9±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 182/35mm
• Flash Point: 121.7±9.7 °C
• Refractive Index: 1.625
• PSA: 17.07000
• LogP: 3.11660
• Sensitiveness: Lachrymatory
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Benzoyl bromide, 2-(bromomethyl)- Security Information

• Signal Word：warning
• Hazard Statement： Irritant/Corrosive/Lachrymatory
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT, LACHRYMATOR, CORROSIVE
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)